3-[(Pentan-3-yl)amino]-1lambda6-thiolane-1,1-dione

• Molecular Formula: C9H19NO2S
• Molecular Weight: 205.32 g/mol
• IUPAC Name: 1,1-dioxo-N-pentan-3-ylthiolan-3-amine
• InChI: InChI=1S/C9H19NO2S/c1-3-8(4-2)10-9-5-6-13(11,12)7-9/h8-10H,3-7H2,1-2H3
• InChI Key: MXNKBELGINIVFU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1CCS(=O)(=O)C1

Description

3-[(Pentan-3-yl)amino]-1λ⁶-thiolane-1,1-dione is a sulfone-containing heterocyclic compound characterized by a five-membered thiolane ring (C₄H₈S) with two sulfonyl oxygen atoms and a branched pentan-3-ylamino substituent at position 2. The pentan-3-yl group introduces lipophilicity, which may influence solubility, bioavailability, and intermolecular interactions compared to aromatic or polar substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Pentan-3-yl)amino]-1lambda6-thiolane-1,1-dione typically involves the reaction of a thiolane derivative with a pentan-3-ylamine under controlled conditions. The reaction may require specific catalysts and solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification and crystallization to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-[(Pentan-3-yl)amino]-1lambda6-thiolane-1,1-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into thiols or other reduced forms.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophiles like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols .

Scientific Research Applications

3-[(Pentan-3-yl)amino]-1lambda6-thiolane-1,1-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or in the study of enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as an antimicrobial or anticancer agent.

Industry: It may be used in the development of new materials or as a catalyst in various industrial processes

Mechanism of Action

The mechanism of action of 3-[(Pentan-3-yl)amino]-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of cellular signaling pathways .

Comparison with Similar Compounds

Comparative Analysis with Analogues

Structural and Physicochemical Properties

The table below synthesizes data from structurally related compounds to infer properties of the target molecule:

Compound Name (CAS/Code)	Substituent/Modification	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Storage Conditions	Notes
3-[(Pentan-3-yl)amino]-1λ⁶-thiolane-1,1-dione (Hypothetical)	Branched alkylamino (C₅H₁₁N)	~205 (estimated)	<373.4 (estimated)	~1.3–1.5	Room temperature*	High lipophilicity expected
3-(Phenylamino)-1λ⁶-thiolane-1,1-dione	Aromatic amino (C₆H₅NH)	162.15	373.4	1.49	Room temperature	Stable, commercially available
4-(Pentan-3-yl)-1λ⁶-thiomorpholine-1,1-dione	Pentan-3-yl in thiomorpholine ring	205.32	N/A	N/A	N/A	Structural isomer of target
3-(Piperazine-1-sulfonyl)-1λ⁶-thiolane-1,1-dione HCl	Piperazine-sulfonyl	~278 (estimated)	N/A	N/A	Discontinued	Lab use only; instability inferred
3-(4,5-Dichloro-6-oxo-pyridazinyl)-1λ⁶-thiolane-1,1-dione	Chlorinated pyridazinyl	~308 (estimated)	N/A	N/A	Discontinued	Reactive substituent likely

Key Observations:

• Substituent Effects: Aromatic vs. Aliphatic Amino Groups: The phenylamino substituent in confers rigidity and polarity, resulting in a higher boiling point (373.4°C) compared to the target compound’s branched alkylamino group, which likely reduces intermolecular forces and lowers boiling points. Stability: Piperazine-sulfonyl and chlorinated pyridazinyl derivatives are discontinued, suggesting instability or synthesis challenges. The phenylamino derivative remains stable at room temperature, implying the target compound may share similar storage resilience.

Functional and Application Insights

• Pharmaceutical Potential: Aromatic amino derivatives (e.g., ) are often intermediates in drug synthesis. The pentan-3-ylamino group’s lipophilicity could position the target compound as a candidate for central nervous system (CNS) targeting, where blood-brain barrier penetration is critical.
• Synthetic Challenges: Discontinued analogues () highlight that bulky or reactive substituents (e.g., sulfonamides, chlorinated heterocycles) may complicate synthesis or purification. The target compound’s simpler alkylamino group may mitigate these issues.